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Compound of Interest

2-Chloro-5-
Compound Name: _
(chloromethyl)thiophene

cat. No.: B1361113

Disclaimer: This document provides procedural guidance for the safe handling and disposal of
2-Chloro-5-(chloromethyl)thiophene. It is intended for trained laboratory personnel, including
researchers, scientists, and drug development professionals. This information is a supplement
to, not a replacement for, a thorough risk assessment, institutional safety protocols, and all
applicable local, state, and federal regulations. Always consult your institution's Environmental
Health and Safety (EHS) department for specific disposal requirements.

This guide delivers essential, immediate safety and logistical information, focusing on
operational and disposal plans for 2-Chloro-5-(chloromethyl)thiophene. The step-by-step
procedures are designed to directly address operational questions regarding its safe
management and disposal.

Hazard Summary and Essential Precautions

2-Chloro-5-(chloromethyl)thiophene is classified as a hazardous substance. It is known to
cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Due to its
chemical structure, it is reactive and incompatible with strong oxidizing agents and strong
bases.[3] Safe handling and disposal require stringent adherence to safety protocols to
minimize exposure and prevent adverse incidents.

Quantitative Data Summary
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Property Value Source
CAS Number 23784-96-5 [1]
Molecular Formula CsH4Cl2S [1]
Molecular Weight 167.06 g/mol [1]
Boiling Point 83-85 °C /8 mmHg [1]
Density 1.385 g/mL at 25 °C [1]
Flash Point 101 °C (213.8 °F) - closed cup [1]
Storage Temperature -20°C [1]

Operational Plan: Step-by-Step Disposal Procedure

The standard and required method for disposing of 2-Chloro-5-(chloromethyl)thiophene is as
a regulated hazardous waste. This involves careful collection, storage, and transfer to an
authorized waste management facility.

1. Personal Protective Equipment (PPE) and Handling

o PPE: Before handling, all personnel must be equipped with appropriate PPE, including
chemical-resistant gloves (nitrile or Viton), chemical splash goggles, and a fully-buttoned
laboratory coat.[1][4]

» Ventilation: All transfers and handling of this substance must be performed inside a certified
chemical fume hood to prevent inhalation of vapors.[3]

2. Waste Collection

e Waste Container: Use a designated, compatible waste container for collecting all materials
contaminated with 2-Chloro-5-(chloromethyl)thiophene. Polyethylene containers are
recommended as the compound's potential to form acidic byproducts can corrode metal
containers.[4]

o Labeling: The container must be clearly labeled as "Hazardous Waste: Halogenated Organic
Liquid" and must explicitly list "2-Chloro-5-(chloromethyl)thiophene" as a component.
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Ensure all relevant hazard pictograms are displayed.

e Segregation: It is crucial to keep halogenated waste separate from non-halogenated waste
streams to facilitate proper disposal and manage costs.[5] Do not mix with incompatible
chemicals such as strong bases or oxidizing agents.[3]

3. Interim Storage

o Container Integrity: Keep the waste container tightly sealed when not in use to prevent the
release of vapors.

o Storage Location: Store the sealed container in a designated, cool, and well-ventilated area,
away from sources of ignition.[4] A dedicated flammable materials storage cabinet is
appropriate.

e Secondary Containment: The primary waste container should be placed within a larger,
chemically resistant secondary container to contain any potential leaks.

4. Final Disposal

o EHS Coordination: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste.

o Documentation: Fill out all required waste disposal manifests and documentation as per
institutional and regulatory requirements.

Experimental Protocol: Spill Decontamination

This protocol provides a step-by-step methodology for responding to a small-scale spill of 2-
Chloro-5-(chloromethyl)thiophene.

» Evacuation and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area of the spill.

o Ventilation: Ensure the area is well-ventilated, if safe to do so.

o PPE: Don the prescribed PPE, including respiratory protection if necessary, before re-
entering the area.
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o Containment and Absorption: Cover the spill with an inert absorbent material, such as
vermiculite or sand. Do not use combustible materials.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
the designated halogenated hazardous waste container.

» Decontamination: Wipe down the spill area with a cloth dampened with a suitable solvent
(e.g., acetone), followed by a thorough cleaning with soap and water. All cleaning materials
must be disposed of as hazardous waste.

Logical Workflow for Disposal
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Caption: Logical workflow for the routine disposal and emergency spill response for 2-Chloro-
5-(chloromethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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